Cas no 1153900-57-2 (2-{1-(4-ethylphenyl)ethylamino}propan-1-ol)

• Product Name: 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol
• CAS No: 1153900-57-2
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5215459
• PubChem ID: 43499561
• Update Time: 2026-03-06

2-{1-(4-ethylphenyl)ethylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[1-(4-ethylphenyl)ethyl]amino]-
• 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol

• Inchi： 1S/C13H21NO/c1-4-12-5-7-13(8-6-12)11(3)14-10(2)9-15/h5-8,10-11,14-15H,4,9H2,1-3H3
• InChI Key： JJKSUDSJMSNTAZ-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=C(CC)C=C1)C)C

Additional information on 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol

Introduction to 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol (CAS No. 1153900-57-2)

2-{1-(4-ethylphenyl)ethylamino}propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1153900-57-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of an amine functional group and a substituted aromatic ring suggests a high degree of chemical reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structural motif of 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol consists of a propyl backbone substituted with an amino group attached to a 4-ethylphenyl moiety. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The 4-ethylphenyl group, in particular, introduces a lipophilic aromatic ring system that enhances solubility and membrane permeability, key factors in drug bioavailability and pharmacokinetics.

In recent years, there has been growing interest in the development of small-molecule modulators targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. The amine functionality in 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol provides a scaffold for designing molecules capable of disrupting or modulating these interactions. For instance, studies have shown that structurally related compounds can serve as scaffolds for inhibitors of kinases and other enzyme systems involved in cancer progression. The propyl chain extending from the aromatic ring may facilitate binding to specific pockets on target proteins, enhancing affinity and selectivity.

One of the most compelling aspects of 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol is its versatility as a building block in medicinal chemistry. The compound can undergo further functionalization through various chemical transformations, such as alkylation, acylation, or coupling reactions, allowing chemists to tailor its properties for specific applications. This flexibility makes it particularly useful in high-throughput screening (HTS) campaigns and library synthesis efforts aimed at identifying lead compounds for drug development.

Recent advances in computational chemistry have further enhanced the utility of 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol. Molecular modeling techniques, including molecular dynamics (MD) simulations and quantum mechanical calculations, have enabled researchers to predict binding affinities and optimize molecular structures with unprecedented precision. These computational tools are essential for designing derivatives with improved pharmacological profiles, reducing the time and cost associated with experimental screening.

The pharmacological potential of 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol has also been explored in preclinical studies. Researchers have investigated its effects on various biological targets, including G protein-coupled receptors (GPCRs), ion channels, and transcription factors. Preliminary data suggest that derivatives of this compound may exhibit therapeutic activity in conditions such as inflammation, neurodegeneration, and metabolic disorders. These findings underscore the importance of continued research into this class of molecules.

In conclusion, 2-{1-(4-ethylphenyl)ethylamino}propan-1-ol (CAS No. 1153900-57-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential for functionalization and computational optimization, make it an invaluable asset in the quest for novel therapeutics. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases and improving patient outcomes.